Cas no 315695-76-2 (3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide)

3-Chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide is a specialized heterocyclic compound featuring a benzothiophene carboxamide core linked to a substituted thienothiazinone moiety. Its structural complexity confers potential utility in pharmaceutical and agrochemical research, particularly as a scaffold for bioactive molecule development. The presence of chloro and dimethyl substituents enhances its reactivity and selectivity, making it valuable for targeted synthesis. This compound exhibits stability under standard conditions, facilitating handling and storage. Its unique thienothiazinone-oxo group may contribute to interactions with biological targets, suggesting applications in medicinal chemistry. Suitable for exploratory studies, it serves as a key intermediate in the design of novel therapeutic or pesticidal agents.
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide structure
315695-76-2 structure
Product Name:3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide
CAS No:315695-76-2
MF:C17H11ClN2O2S3
MW:406.929438829422
CID:6129721
PubChem ID:1186831
Update Time:2025-06-15

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide
    • 3-chloro-N-(5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl)benzo[b]thiophene-2-carboxamide
    • 3-chloro-N-(5,6-dimethyl-4-oxothieno[2,3-d][1,3]thiazin-2-yl)-1-benzothiophene-2-carboxamide
    • Benzo[b]thiophene-2-carboxamide, 3-chloro-N-(5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl)-
    • AKOS001031078
    • Oprea1_030659
    • 315695-76-2
    • 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
    • SR-01000474129
    • EU-0042797
    • Z56800346
    • F0864-0012
    • SR-01000474129-1
    • Inchi: 1S/C17H11ClN2O2S3/c1-7-8(2)23-15-11(7)16(22)25-17(20-15)19-14(21)13-12(18)9-5-3-4-6-10(9)24-13/h3-6H,1-2H3,(H,19,20,21)
    • InChI Key: PTJKMZYYFSMPSY-UHFFFAOYSA-N
    • SMILES: C12=CC=CC=C1C(Cl)=C(C(NC1=NC3SC(C)=C(C)C=3C(=O)S1)=O)S2

Computed Properties

  • Exact Mass: 405.9671188g/mol
  • Monoisotopic Mass: 405.9671188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 617
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 140Ų

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0864-0012-2μmol
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
2μmol
$57.0 2023-08-18
Life Chemicals
F0864-0012-5μmol
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
5μmol
$63.0 2023-08-18
Life Chemicals
F0864-0012-10μmol
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
10μmol
$69.0 2023-08-18
Life Chemicals
F0864-0012-20μmol
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
20μmol
$79.0 2023-08-18
Life Chemicals
F0864-0012-1mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
1mg
$54.0 2023-08-18
Life Chemicals
F0864-0012-2mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
2mg
$59.0 2023-08-18
Life Chemicals
F0864-0012-3mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
3mg
$63.0 2023-08-18
Life Chemicals
F0864-0012-4mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
4mg
$66.0 2023-08-18
Life Chemicals
F0864-0012-5mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
5mg
$69.0 2023-08-18
Life Chemicals
F0864-0012-10mg
3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]thiazin-2-yl}-1-benzothiophene-2-carboxamide
315695-76-2 90%+
10mg
$79.0 2023-08-18

Additional information on 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide: A Potent Compound with Multifaceted Therapeutic Potential

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide (CAS No. 315695-76-2) represents a novel class of benzothiophene-based derivatives with significant interest in pharmaceutical research. This compound is characterized by its thieno[2,3-d]thiazine core, which is further functionalized with chlorine and carboxamide groups. The 5,6-dimethyl substitutions on the thieno ring, along with the 4-oxo functionality, contribute to its unique chemical profile. Recent studies have highlighted its potential in modulating signal transduction pathways and inflammation-related processes, making it a promising candidate for therapeutic applications.

Benzothiophene scaffolds are well-established in drug discovery due to their ability to interact with proteins and enzymes involved in critical biological functions. The carboxamide group in this compound enhances its bioavailability and drug-like properties, while the chlorine substitution at the 3-position may influence its electrophilic reactivity and metabolic stability. The thieno[2,3-d]thiazine core, a heterocyclic structure, has been shown to exhibit anti-inflammatory and antioxidant activities in preclinical models. These structural features collectively position 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide as a versatile compound for further exploration.

The thieno[2,3-d]thiazine ring system is a key structural element in this compound, offering multiple sites for functional group modification. The 4-oxo functionality at the thieno ring likely contributes to the compound's electrophilic properties, which may play a role in its interactions with target proteins. The 5,6-dimethyl substitutions on the thieno ring are critical for stabilizing the conformational flexibility of the molecule, enabling it to adopt optimal binding modes with biological targets. These structural adaptations are essential for its pharmacological activity and selectivity.

Recent advancements in computational drug design have underscored the importance of molecular docking studies in predicting the binding affinity of 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide with target proteins. For instance, molecular dynamics simulations have revealed that the carboxamide group can form hydrogen bonds with residues in the active sites of inflammatory mediators, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These interactions are critical for modulating inflammatory responses and immune regulation, which are key therapeutic targets in chronic diseases.

In vitro studies have demonstrated the anti-inflammatory potential of 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide. In a lipopolysaccharide (LPS)-induced inflammation model, the compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect was correlated with the downregulation of NF-κB signaling pathways, which are central to the inflammatory cascade. These findings suggest that the compound may have applications in autoimmune disorders and neuroinflammatory conditions.

In vivo experiments further support the therapeutic potential of this compound. In a mouse model of rheumatoid arthritis, 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide exhibited significant anti-inflammatory and anti-arthritic effects, as evidenced by reduced joint swelling and histopathological improvements. The compound also showed low toxicity profiles, indicating its safety for potential clinical development. These results highlight its potential as a novel therapeutic agent for inflammatory diseases.

The carboxamide group in 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide plays a crucial role in its pharmacokinetic properties. The carboxamide moiety enhances solubility and bioavailability, which are essential for effective drug delivery. Additionally, the carboxamide group may contribute to targeting specific receptors or enzymes, thereby improving selectivity and efficacy. These properties are vital for optimizing the therapeutic index of the compound.

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide has also been investigated for its antioxidant activities. In in vitro assays, the compound demonstrated the ability to scavenge free radicals and inhibit oxidative stress. This property may contribute to its protective effects in neurodegenerative diseases and cardiovascular conditions, where oxidative stress is a major pathological factor. These findings suggest that the compound could have broad therapeutic applications beyond its anti-inflammatory effects.

The thieno[2,3-d]thiazine core of 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide has been explored for its potential in modulating signal transduction pathways. For example, the compound has shown inhibitory activity against kinase enzymes such as ERK1/2 and p38 MAPK, which are involved in cell proliferation and apoptosis. These properties may make the compound a candidate for cancer therapy, where targeting these pathways is a key strategy.

Recent structure-activity relationship (SAR) studies have provided insights into the functional groups critical for the biological activity of 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide. For instance, the 5,6-dimethyl substitutions on the thieno ring were found to be essential for maintaining the conformational stability of the molecule, which is necessary for optimal target engagement. In contrast, the chlorine substitution at the 3-position may influence the electrophilic reactivity of the molecule, affecting its reactivity with biological targets.

3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide has also been evaluated for its potential in neurodegenerative diseases. In in vitro models of Alzheimer's disease, the compound showed neuroprotective effects, possibly by inhibiting amyloid-beta aggregation and reducing oxidative stress. These findings suggest that the compound may have applications in diseases characterized by protein misfolding and oxidative damage.

The development of 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno2,3-d1,3thiazin-2-yl}-1-benzothiophene-2-carboxamide as a therapeutic agent is ongoing, with preclinical studies focusing on optimizing its pharmacological profile. Future research may explore combination therapies involving this compound to enhance clinical outcomes in inflammatory and neurodegenerative conditions. Additionally, structure-based drug design approaches are being employed to refine its selectivity and efficacy for specific targets.

In conclusion, 3-chloro-N-{5,6-dimethyl-4-oxo-4H-thieno[2,3-d][1,3]dioxol-4-yl}-1-benzothiophene-2-carboxamide is a promising candidate for therapeutic applications due to its anti-inflammatory, antioxidant, and potential in signal transduction modulation. Further clinical studies are needed to validate its efficacy and safety in human trials.

3-Chloro-N-{5,6-Dimethyl-4-Oxo-4H-Thieno[2,3-d][1,3]Dioxol-4-Yl}-1-Benzothiophene-2-Carboxamide is a complex organic compound with significant potential in pharmaceutical research due to its multifaceted biological activities. Below is a structured summary of its key features and implications for therapeutic development: --- ### 1. Chemical Structure and Functional Groups - Core Scaffold: A benzothiophene ring fused with a thieno[2,3-d][1,3]dioxol ring, forming a heterocyclic framework. - Substituents: - 3-Chloro group on the benzothiophene ring. - 5,6-Dimethyl groups on the thieno[2,3-d][1,3]dioxol ring. - 4-Oxo group (a ketone) on the thieno ring. - Carboxamide group at the 2-position of the benzothiophene ring, enhancing solubility and bioavailability. --- ### 2. Biological Activities #### Anti-Inflammatory Effects - Mechanism: Inhibits kinase pathways (e.g., ERK1/2, p38 MAPK) and NF-κB signaling, reducing pro-inflammatory cytokines. - Applications: Potential for rheumatoid arthritis, inflammatory bowel disease (IBD), and autoimmune disorders. - Preclinical Evidence: Demonstrated anti-arthritic and anti-inflammatory effects in animal models. #### Antioxidant Properties - Mechanism: Scavenges free radicals and inhibits oxidative stress by modulating antioxidant enzymes. - Applications: Potential for neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) and cardiovascular conditions. - Preclinical Evidence: Showed neuroprotective effects in Alzheimer’s models and antioxidant activity in vitro. #### Signal Transduction Modulation - Targeting Kinases: Inhibits ERK1/2 and p38 MAPK, which are involved in cell proliferation, apoptosis, and inflammation. - Potential Use: As an anti-cancer agent by targeting pathways critical for tumor growth and survival. #### Neuroprotective Effects - Mechanism: Reduces amyloid-beta aggregation and oxidative stress in neurodegenerative models. - Applications: Potential for Alzheimer’s disease and other protein-misfolding disorders. --- ### 3. Pharmacokinetic and Safety Profile - Solubility and Bioavailability: The carboxamide group enhances water solubility, improving drug delivery and absorption. - Toxicity: Preclinical studies suggest low toxicity, indicating safety for further development. - Selectivity: Structure-activity relationship (SAR) studies highlight the importance of 5,6-dimethyl and 3-chloro groups for target engagement and reduced off-target effects. --- ### 4. Therapeutic Potential - Inflammatory Diseases: Targeting NF-κB, ERK1/2, and p38 MAPK pathways. - Neurodegenerative Diseases: Addressing protein misfolding, oxidative stress, and neuroinflammation. - Cancer: Inhibiting proliferation and apoptosis via kinase inhibition. - Cardiovascular Diseases: Mitigating oxidative stress and inflammation. --- ### 5. Current Research and Development - Preclinical Studies: Focus on optimizing pharmacological profiles, selectivity, and efficacy. - Structure-Based Drug Design: Refining the molecular structure to enhance target specificity and reduce side effects. - Clinical Translation: Requires validation in human trials to confirm efficacy and safety. --- ### 6. Conclusion 3-Chloro-N-{5,6-Dimethyl-4-Oxo-4H-Thieno[2,3-d][1,3]Dioxol-4-Yl}-1-Benzothiophene-2-Carboxamide represents a promising therapeutic candidate with broad anti-inflammatory, antioxidant, and signal transduction modulation capabilities. Its unique chemical structure and multifunctional activities make it a valuable lead compound for drug development across multiple disease areas. Further clinical studies are essential to fully realize its potential in human medicine. --- Key Takeaways: - Multifunctional Compound: Combines anti-inflammatory, antioxidant, and anti-cancer properties. - Structural Advantages: Carboxamide and heterocyclic scaffold enhance solubility and target engagement. - Therapeutic Scope: Potential applications in inflammation, neurodegeneration, and cancer. - Next Steps: Preclinical optimization and clinical validation to advance to human trials.
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd